Cas no 518-94-5 (Cycleanine)

Cycleanine is a highly potent vascular selective Ca antagonist Cycleanine has pain relief, muscle relaxation and anti-inflammatory effects Conclusion: cycleanine has the potential to exert anti ovarian cancer effect through apoptosis pathway

Cycleanine structure

Product Name:Cycleanine

CAS No:518-94-5

Molecular Formula:C₃₈H₄₂N₂O₆

Molecular Weight:622.75

CID:37963

PubChem ID:121313

Cycleanine Properties

Names and Identifiers

- Cycleanine
- 8,11:20,23-Dietheno-1H,12H-[1,10]dioxacyclooctadecino[2,3,4-ij:11,12,13-i'j']diisoquinoline,2,3,12a,13,14,15,24,24a-octahydro-5,6,17,18-tetramethoxy-1,13-dimethyl-,(12aR,24aR)-
- 2-Furanol,tetrahydro-3,4-dipiperonyl
- 6,7,6',7'-tetramethoxy-2,2'-dimethyl-cycleanane
- 7,11-di-O-methylisochondodendrine
- Cubebine
- O,O'-dimethyl-isochondrodendrine
- tetrahydro-3,4-dipiperonylfuran-2-ol
- O,O-Dimethylisochondodendrin
- DTXSID40199740
- (-)-Cycleanine
- BN8R5T4KQ9
- Q15410908
- O-Methylnorcycleanine
- UNII-BN8R5T4KQ9
- MS-30801
- CHEBI:81051
- SCHEMBL21974
- 8,11:20,23-DIETHENO-1H,12H-(1,10)DIOXACYCLOOCTADECINO(2,3,4-IJ:11,12,13-I'J')DIISOQUINOLINE, 2,3,12A,13,14,15,24,24A-OCTAHYDRO-5,6,17,18-TETRAMETHOXY-1,13-DIMETHYL-, (12AR,24AR)-
- CS-0018325
- BDBM85446
- AKOS037514606
- 8,11:20,23-Dietheno-1H,12H-(1,10)dioxacyclooctadecino(2,3,4-ij:11,12,13-i'j')diisoquinoline, 2,3,12a,13,14,15,24,24a-octahydro-1,13-dimethyl-5,6,17,18-tetramethoxy-, (12aR-(12aR*,24aR*))-
- Q-100582
- C17387
- Isocycleanine
- Cycleanin
- (12AR,24AR)-2,3,12A,13,14,15,24,24A-OCTAHYDRO-5,6,17,18-TETRAMETHOXY-1,13-DIMETHYL-8,11:20,23-DIETHENO-1H,12H-(1,10)DIOXACYCLOOCTADECINO(2,3,4-IJ:11,12,13-I'J')DIISOQUINOLINE
- (11R,26R)-4,5,19,20-tetramethoxy-10,25-dimethyl-2,17-dioxa-10,25-diazaheptacyclo[26.2.2.213,16.13,7.118,22.011,36.026,33]hexatriaconta-1(31),3(36),4,6,13,15,18(33),19,21,28(32),29,34-dodecaene
- Cycleanine (R,R)
- Cycleanine + other alkaloids
- CYCLEANINE [WHO-DD]
- HY-N2005
- O,O-Dimethylisochondrodendrine
- 518-94-5
- CHEMBL443389
- Dimethylisochondodendrine
- DA-72460
- +Expand
- InChIKey： YQGUGZPPHKJXNZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C38H42N2O6/c1-39-16-14-25-21-32(42-4)36(44-6)38-33(25)29(39)19-23-10-12-27(13-11-23)45-37-34-26(22-31(41-3)35(37)43-5)15-17-40(2)30(34)20-24-8-7-9-28(18-24)46-38/h7-13,18,21-22,29-30H,14-17,19-20H2,1-6H3
- SMILES： COC1=CC2=C3C(N(CC2)C)CC2=CC=CC(OC4=C(OC)C(OC)=CC5=C4C(N(CC5)C)CC4=CC=C(OC3=C1OC)C=C4)=C2

Computed Properties

Exact Mass: 622.30400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 4
Monoisotopic Mass: 622.304
Heavy Atom Count: 46
Complexity: 895
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.7
Topological Polar Surface Area: 61.9A^2
Molecular Weight: 622.7

Experimental Properties

LogP: 7.03820
PSA: 61.86000
Refractive Index: 1.585
Boiling Point: 691.6°Cat760mmHg
Melting Point: Not available
Vapor Pressure: 0.0±2.2 mmHg at 25°C
Flash Point: 169.8°C
Color/Form: Powder
Density: 1.1720

Cycleanine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01DDV8-1mg	Cycleanine	518-94-5	99%	1mg	$157.00	2024-04-30
A2B Chem LLC	AX03316-1mg	Cycleanine	518-94-5	≥98%	1mg	$242.00	2024-04-19
Aaron	AR01DE3K-20mg	Cycleanine	518-94-5		20mg	$298.00
Ambeed	A824745-100mg	Cycleanine	518-94-5	98+%	100mg	$396.0	2023-05-20
ChemScence	CS-0018325-5mg	Cycleanine	518-94-5	99.80%	5mg	$230.0
Chengdu Biopurify Phytochemicals Ltd	BP0433-10mg	Cycleanine	518-94-5	98%	10mg	$170	2023-09-20
DC Chemicals	DCL-056-20 mg	Cycleanine	518-94-5	>98%, Standard References Grade	20mg	$280.0	2022-02-28
MedChemExpress	HY-N2005-5mg	Cycleanine	518-94-5	99.80%	5mg	￥2300	2024-05-24
TargetMol Chemicals	T8206-1 mg	Cycleanine	518-94-5	99.49%	1mg	￥ 899	2023-07-11
TRC	C990260-0.5mg	Cycleanine	518-94-5		0.5mg	$ 165.00	2022-06-06

Cycleanine Suppliers

Sichuan Jingcuibio Biotechnology CO.,LTD

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Cycleanine Related Literature

1. 485. Tertiary bases from Chondrodendron tomentosum

I. R. C. Bick,P. S. Clezy J. Chem. Soc. 1960 2402
2. The action of sodium in liquid ammonia on phaeanthine, OO′-dimethylcurine, and OO′-dimethylisochondrodendrine

D. A. A. Kidd,James Walker J. Chem. Soc. 1954 669
3. β-Phenylethylamines and the isoquinoline alkaloids

Kenneth W. Bentley Nat. Prod. Rep. 1999 16 367
4. Bioactive natural products derived from the Central African flora against neglected tropical diseases and HIV

Denis Zofou,Fidele Ntie-Kang,Wolfgang Sippl,Simon M. N. Efange Nat. Prod. Rep. 2013 30 1098
5. 856. Curare and related topics. Part II. The structure and anomalous optical rotation of isochondrodendrine

John A. D. Jeffreys J. Chem. Soc. 1956 4451
6. A highly specific probe for the imaging of inflammation-induced endogenous nitric oxide produced during the stroke process

Chenchen Li,Wei Hu,Jinchen Wang,Xinjian Song,Xiaoxing Xiong,Zhihong Liu Analyst 2020 145 6125
7. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1984 1 355
8. Recent advances in anti-HIV natural products

Inder Pal Singh,Hardik S. Bodiwala Nat. Prod. Rep. 2010 27 1781
9. Isochondodendrine and 2′-norcocsuline: additional alkaloids from Triclisia subcordata induce cytotoxicity and apoptosis in ovarian cancer cell lines

Fidelia Ijeoma Uche,Mohammed N. Abed,Marwan I. Abdullah,Falko P. Drijfhout,James McCullagh,Timothy W. D. Claridge,Alan Richardson,Wen-Wu Li RSC Adv. 2017 7 44154
10. Index pages

Nat. Prod. Rep. 1984 1 I1

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Amadis Chemical Company Limited

(CAS:518-94-5)Cycleanine

Purity:99%/99%

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Price($):288.0/451.0